Cas no 2223033-85-8 (5-(iso-Butyl-d9)-furan-2-boronic acid pinacol ester)

• Product Name: 5-(iso-Butyl-d9)-furan-2-boronic acid pinacol ester
• CAS No: 2223033-85-8
• MF: C₁₄H₂₃BO₃
• MW: 259.197079896927
• CID: 6810842
• PubChem ID: 133550543
• Update Time: 2025-03-04

5-(iso-Butyl-d9)-furan-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-(iso-Butyl-d9)-furan-2-boronic acid pinacol ester
• 2223033-85-8
• CS-18161

• Inchi： 1S/C14H23BO3/c1-10(2)9-11-7-8-12(16-11)15-17-13(3,4)14(5,6)18-15/h7-8,10H,9H2,1-6H3/i1D3,2D3,9D2,10D
• InChI Key： GHLXDZXLCDFKFC-RNURUPCJSA-N
• SMILES： O1B(C2=CC=C(C([2H])([2H])C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])O2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 259.2305155Da
• Monoisotopic Mass: 259.2305155Da
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.6Ų